Cas no 2758002-28-5 (N-methyl-5-(methylamino)pentanamide hydrochloride)

• Product Name: N-methyl-5-(methylamino)pentanamide hydrochloride
• CAS No: 2758002-28-5
• MF: C₇H₁₇ClN₂O
• MW: 180.675680875778
• CID: 6553680
• PubChem ID: 165980326
• Update Time: 2025-06-22

N-methyl-5-(methylamino)pentanamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• EN300-37268710
• N-methyl-5-(methylamino)pentanamide hydrochloride
• 2758002-28-5
• Z5446045777

• Inchi： 1S/C7H16N2O.ClH/c1-8-6-4-3-5-7(10)9-2;/h8H,3-6H2,1-2H3,(H,9,10);1H
• InChI Key： GBVCDVLXCLRHIA-UHFFFAOYSA-N
• SMILES： Cl.O=C(CCCCNC)NC

Computed Properties

• Exact Mass: 180.1029409g/mol
• Monoisotopic Mass: 180.1029409g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 5
• Complexity: 93.6
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 41.1Ų

Additional information on N-methyl-5-(methylamino)pentanamide hydrochloride

N-Methyl-5-(Methylamino)Pentanamide Hydrochloride: A Comprehensive Overview

N-Methyl-5-(Methylamino)Pentanamide Hydrochloride, identified by the CAS number 2758002-28-5, is a compound of significant interest in the fields of organic chemistry and pharmaceutical research. This compound, with its unique structure and properties, has garnered attention due to its potential applications in drug development and related industries. In this article, we will delve into the structural characteristics, synthesis methods, pharmacological properties, and recent advancements associated with this compound.

The chemical structure of N-Methyl-5-(Methylamino)Pentanamide Hydrochloride is defined by a pentanamide backbone with specific substituents. The molecule features a methyl group attached to the nitrogen atom at position 5, along with an amide group at one end. This configuration contributes to its distinctive chemical reactivity and biological activity. Recent studies have highlighted the importance of such structural features in determining the compound's interactions with biological systems.

From a synthetic perspective, the preparation of N-Methyl-5-(Methylamino)Pentanamide Hydrochloride involves a series of well-defined organic reactions. These include alkylation, amidation, and hydrochlorination steps, which are optimized to ensure high yield and purity. Researchers have explored various synthetic pathways to improve the efficiency of these reactions, leveraging modern catalytic techniques and green chemistry principles.

The pharmacological properties of N-Methyl-5-(Methylamino)Pentanamide Hydrochloride have been extensively studied in recent years. Preclinical studies indicate that this compound exhibits potential as a modulator of certain cellular pathways, making it a candidate for therapeutic applications. For instance, investigations into its effects on enzyme activity and receptor binding have provided valuable insights into its mechanism of action.

Recent advancements in computational chemistry have enabled researchers to model the behavior of N-Methyl-5-(Methylamino)Pentanamide Hydrochloride at the molecular level. These studies utilize techniques such as molecular docking and dynamics simulations to predict how the compound interacts with target proteins. Such computational approaches are increasingly being integrated with experimental data to accelerate drug discovery processes.

In terms of applications, N-Methyl-5-(Methylamino)Pentanamide Hydrochloride holds promise in several therapeutic areas. Its ability to modulate specific biological targets suggests potential uses in treating conditions such as inflammation, neurodegenerative diseases, and metabolic disorders. However, further clinical studies are required to validate these findings and establish its efficacy and safety profile.

The synthesis and characterization of N-Methyl-5-(Methylamino)Pentanamide Hydrochloride have been documented in numerous scientific journals. Researchers emphasize the importance of rigorous quality control measures during synthesis to ensure consistent product quality. Additionally, efforts are underway to explore scalable production methods that can meet the demands of large-scale manufacturing.

In conclusion, N-Methyl-5-(Methylamino)Pentanamide Hydrochloride, with its unique chemical properties and promising pharmacological profile, represents a valuable addition to the arsenal of compounds under investigation for therapeutic applications. As research continues to uncover its full potential, this compound is likely to play an increasingly important role in both academic and industrial settings.